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Compound of Interest

Compound Name: cis-Vitamin K1

Cat. No.: B132989 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential safety and logistical

information for handling cis-Vitamin K1 (also known as phylloquinone), with a focus on

procedural guidance for operations and disposal.

Hazard Assessment
cis-Vitamin K1 is a viscous oil that is sensitive to air, moisture, and light. While some safety

data sheets (SDS) classify it as a non-hazardous substance under OSHA 29 CFR 1910.1200,

others consider it hazardous, with the potential to cause skin sensitization or irritation.[1][2][3]

Given the conflicting information, it is prudent to handle cis-Vitamin K1 with care, adhering to

good laboratory practices and utilizing appropriate personal protective equipment (PPE).

Quantitative Toxicity Data
The following table summarizes the available acute toxicity data for Vitamin K1. It is important

to note that occupational exposure limits have not been established by major regulatory bodies.

Route of
Administration

Species Test Value Reference

Oral Mouse LD50 25,000 mg/kg

Intravenous Mouse LD50 >6,750 mg/kg
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LD50: Lethal Dose, 50%. The dose required to kill half the members of a tested population.

Personal Protective Equipment (PPE) Protocol
The selection of PPE is critical to minimize exposure. The following protocol outlines the

required equipment for handling cis-Vitamin K1 in a laboratory setting.

Step 1: Eye and Face Protection
Action: Wear protective safety glasses with side shields or chemical safety goggles that

conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.

Rationale: To protect eyes from potential splashes or aerosols.

Step 2: Hand Protection
Action: Wear nitrile rubber gloves.

Rationale: To prevent direct skin contact.

Procedure: Gloves must be inspected for integrity before use. Use proper glove removal

technique (without touching the glove's outer surface) to avoid skin contact. Dispose of

contaminated gloves after use in accordance with applicable laws and good laboratory

practices. Always wash hands thoroughly after handling the substance and removing gloves.

Step 3: Skin and Body Protection
Action: Wear a standard laboratory coat. For tasks with a higher risk of splashing, consider

additional protective clothing.

Rationale: To protect skin and personal clothing from contamination.

Step 4: Respiratory Protection
Action: Under normal laboratory conditions with adequate ventilation, respiratory protection

is not typically required.
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Rationale: cis-Vitamin K1 is a viscous liquid with low volatility. However, if there is a risk of

generating aerosols or mists, or if working in a poorly ventilated area, a NIOSH-approved

respirator should be used.

The following diagram illustrates the decision-making process for selecting the appropriate

PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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